Cas no 1883367-00-7 (3-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride)
3-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride
- SB34670
-
- MDL: MFCD26954781
- Inchi: 1S/C12H17NO2S.ClH/c1-16(14,15)12-6-4-10(5-7-12)11-3-2-8-13-9-11;/h4-7,11,13H,2-3,8-9H2,1H3;1H
- InChI Key: ZQIXZGKRPPPGTR-UHFFFAOYSA-N
- SMILES: Cl.S(C)(C1C=CC(=CC=1)C1CNCCC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 312
- Topological Polar Surface Area: 54.6
3-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0844S-1g |
3-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride |
1883367-00-7 | 98% | 1g |
8463.46CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0844S-5g |
3-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride |
1883367-00-7 | 98% | 5g |
33904.74CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0844S-500mg |
3-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride |
1883367-00-7 | 98% | 500mg |
4655.75CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0844S-250mg |
3-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride |
1883367-00-7 | 98% | 250mg |
2756.14CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0844S-100mg |
3-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride |
1883367-00-7 | 98% | 100mg |
1797.85CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0844S-50mg |
3-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride |
1883367-00-7 | 98% | 50mg |
1322.95CNY | 2021-05-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1413545-50mg |
3-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride |
1883367-00-7 | 98% | 50mg |
¥2029 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1413545-100mg |
3-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride |
1883367-00-7 | 98% | 100mg |
¥2580 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1413545-250mg |
3-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride |
1883367-00-7 | 98% | 250mg |
¥3677 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1413545-500mg |
3-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride |
1883367-00-7 | 98% | 500mg |
¥7182 | 2023-04-15 |
3-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 3-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride
Recent Advances in the Study of 3-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride (CAS: 1883367-00-7)
3-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride (CAS: 1883367-00-7) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have focused on its potential applications as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic uses.
One of the most notable aspects of 3-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride is its structural features, which include a piperidine ring and a methanesulfonylphenyl moiety. These functional groups contribute to its unique physicochemical properties, such as solubility and stability, making it a promising candidate for further pharmacological evaluation. Recent studies have explored its role as a modulator of specific biological targets, including receptors and enzymes implicated in various disease pathways.
In a 2023 study published in the *Journal of Medicinal Chemistry*, researchers investigated the compound's binding affinity for serotonin receptors, particularly the 5-HT2A subtype. The study employed molecular docking simulations and in vitro assays to demonstrate that 3-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride exhibits moderate affinity for 5-HT2A receptors, suggesting potential applications in neuropsychiatric disorders. The findings were further supported by pharmacokinetic studies, which indicated favorable blood-brain barrier penetration.
Another area of interest is the compound's potential as an anti-inflammatory agent. A recent preprint on *bioRxiv* reported that 3-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride inhibits the production of pro-inflammatory cytokines in macrophage cell lines. The study attributed this effect to the compound's ability to interfere with NF-κB signaling, a critical pathway in inflammation. These results open new avenues for its use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Despite these promising findings, challenges remain in optimizing the compound's efficacy and safety profile. For instance, a 2022 study in *Chemical Biology & Drug Design* highlighted the need for structural modifications to reduce off-target effects and improve selectivity. Researchers proposed derivatization strategies, such as introducing halogen substituents or altering the piperidine ring, to enhance the compound's therapeutic index.
In conclusion, 3-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride (CAS: 1883367-00-7) represents a versatile scaffold with multiple therapeutic potentials. Ongoing research aims to refine its pharmacological properties and explore its applications in diverse disease models. Future studies should focus on in vivo validation and translational research to bridge the gap between laboratory findings and clinical applications.
1883367-00-7 (3-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride) Related Products
- 333795-06-5(4-(4-methanesulfonylphenyl)methylpiperidine)
- 919360-29-5(Piperidine, 4-[4-[4-(methylsulfonyl)phenyl]butyl]-)
- 885274-65-7(4-(4-Methanesulfonyl-phenyl)-piperidine)
- 346688-38-8(Pridopidine)
- 146798-66-5((-)-OSU)
- 156907-84-5(OSU 6162 Hydrochloride)
- 333795-05-4(Piperidine, 4-[[4-(methylsulfonyl)phenyl]methyl]-, hydrochloride)
- 1158805-24-3(3-(4-methanesulfonylphenyl)piperidine)
- 160866-61-5(3-(3-Methanesulfonyl-phenyl)-piperidine)
- 346688-72-0(4-(3-methanesulfonylphenyl)piperidine)